N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)cyclohexanecarboxamide

• IUPAC Name: N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]cyclohexanecarboxamide
• InChI: InChI=1S/C20H25N3O3/c1-26-17-9-7-15(8-10-17)18-11-12-19(24)23(22-18)14-13-21-20(25)16-5-3-2-4-6-16/h7-12,16H,2-6,13-14H2,1H3,(H,21,25)
• InChI Key: NCFWYSRRJNFAIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3CCCCC3
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)cyclohexanecarboxamide, commonly known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It was first synthesized in 1997 by a team of researchers at Merck Research Laboratories in the United States. Since then, MPEP has been widely used in scientific research to study the role of mGluR5 in various physiological and pathological conditions.

Scientific Research Applications

Synthesis and Chemical Structure Analysis

Compounds with structural similarities have been synthesized and analyzed for their chemical properties and potential biological activities. For example, the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides introduces a new class of cyclic dipeptidyl ureas, showcasing the innovative approaches to creating novel chemical entities with potential therapeutic applications (Sañudo et al., 2006).

Crystal Structure and Characterization

The characterization and crystal structure analysis of derivatives, such as N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, provide foundational knowledge for understanding the molecular interactions and stability of these compounds, which is crucial for their potential application in drug design and development (Özer et al., 2009).

Electrophilic Aminations and Derivative Synthesis

The electrophilic amination process with oxaziridines demonstrates the synthetic versatility of cyclohexane derivatives, leading to a variety of functionalized compounds. These methodologies are significant for the development of compounds with potential pharmacological activities (Andreae & Schmitz, 1991).

Heterocyclic Derivative Syntheses

The synthesis of heterocyclic derivatives through palladium-catalyzed oxidative cyclization-alkoxycarbonylation indicates the potential for creating complex molecules that could serve as lead compounds in drug discovery (Bacchi et al., 2005).

Biological Activity Studies

Studies on the antimicrobial and antioxidant activities of synthesized compounds, such as ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates, underscore the potential biomedical applications of these molecules. The exploration of their biological activities is a critical step toward the development of new therapeutics (Raghavendra et al., 2016).